Cas no 1009266-12-9 (2-(Benzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid)

• Product Name: 2-(Benzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid
• CAS No: 1009266-12-9
• MF: C₁₆H₁₅NO₄S
• MW: 317.35960316658
• CID: 3106405
• PubChem ID: 3858914
• Update Time: 2025-10-05

2-(Benzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(phenylsulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• EN300-07528
• 1009266-12-9
• SMR000364652
• 2-(benzenesulfonyl)-3,4-dihydro-1H-isoquinoline-3-carboxylic Acid
• Z45557482
• MLS000773855
• CHEMBL1605065
• Opera_ID_1650
• HMS1732O10
• G42712
• HMS2753L16
• CCG-134731
• MFCD06654956
• 2-(benzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylicacid
• 2-(benzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• AKOS000117831
• 2-(Benzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid

• Inchi： 1S/C16H15NO4S/c18-16(19)15-10-12-6-4-5-7-13(12)11-17(15)22(20,21)14-8-2-1-3-9-14/h1-9,15H,10-11H2,(H,18,19)
• InChI Key： YBNFARCMGBPBOI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CC2C=CC=CC=2CC1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 317.072179g/mol
• Monoisotopic Mass: 317.072179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 317.4g/mol
• XLogP3: 2.2
• Topological Polar Surface Area: 83.1Ų

Additional information on 2-(Benzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid

Recent Advances in the Study of 2-(Benzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid (CAS: 1009266-12-9)

The compound 2-(Benzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid (CAS: 1009266-12-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique tetrahydroisoquinoline scaffold and benzenesulfonyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense research.

One of the key areas of investigation has been the synthesis and optimization of 2-(Benzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. Recent publications highlight the use of advanced catalytic methods and green chemistry principles to achieve more efficient and sustainable production of this compound.

In terms of pharmacological properties, studies have demonstrated that 2-(Benzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. This has led to its exploration as a potential therapeutic agent for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its unique chemical structure allows for interactions with various biological targets, suggesting broader applications in oncology and neurodegenerative disorders.

Mechanistic studies have provided insights into the compound's mode of action. For instance, it has been shown to modulate key signaling pathways, including NF-κB and MAPK, which are central to inflammation and cell proliferation. These findings underscore the compound's potential as a multi-target agent, capable of addressing complex disease mechanisms. Furthermore, computational modeling and structure-activity relationship (SAR) studies have been employed to optimize its bioactivity and reduce off-target effects.

Recent preclinical evaluations have further validated the therapeutic potential of 2-(Benzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid. Animal models of disease have shown significant reductions in inflammatory markers and tumor growth following treatment with this compound. These results have spurred interest in advancing it to clinical trials, with several pharmaceutical companies exploring its development as a novel drug candidate.

In conclusion, the ongoing research on 2-(Benzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid (CAS: 1009266-12-9) highlights its versatility and promise in medicinal chemistry. From synthesis optimization to mechanistic elucidation and preclinical validation, this compound represents a valuable addition to the arsenal of potential therapeutics for a range of diseases. Future studies will likely focus on its clinical translation and further refinement of its pharmacological profile.